Cas no 855235-50-6 (1-(Oxan-4-yl)propan-1-one)

1-(Oxan-4-yl)propan-1-one structure
1-(Oxan-4-yl)propan-1-one structure
Product Name:1-(Oxan-4-yl)propan-1-one
CAS No:855235-50-6
MF:C8H14O2
MW:142.195562839508
CID:2182080
Update Time:2023-08-05

1-(Oxan-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Tetrahydro-pyran-4-yl)-propan-1-one
    • 1-(oxan-4-yl)propan-1-one
    • 1-(Tetrahydro-2H-pyran-4-yl)propan-1-one
    • NSC403375
    • 4-propionyltetrahydropyran
    • JTOHKFHWPJJISH-UHFFFAOYSA-N
    • 9536AH
    • NE60237
    • Z1278583561
    • 1-(Oxan-4-yl)propan-1-one
    • Inchi: 1S/C8H14O2/c1-2-8(9)7-3-5-10-6-4-7/h7H,2-6H2,1H3
    • InChI Key: JTOHKFHWPJJISH-UHFFFAOYSA-N
    • SMILES: O1CCC(C(CC)=O)CC1

Computed Properties

  • Exact Mass: 142.099
  • Monoisotopic Mass: 142.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.978
  • Boiling Point: 216.7°C at 760 mmHg
  • Flash Point: 84.1°C
  • Refractive Index: 1.442
  • PSA: 26.30000
  • LogP: 1.78220

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